Cas no 159225-99-7 (Acetamide,N-[3-(3-cyano-4,5-dihydro-5-oxopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethyl-)

• Product Name: Acetamide,N-[3-(3-cyano-4,5-dihydro-5-oxopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethyl-
• CAS No: 159225-99-7
• MF: C₁₇H₁₅N₅O₂
• MW: 321.333302736282
• CID: 1005027
• PubChem ID: 135465917
• Update Time: 2025-04-20

Acetamide,N-[3-(3-cyano-4,5-dihydro-5-oxopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-(3-cyano-4,5-dihydro-5-oxopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethyl-
• 5-Oxo-Zaleplon
• UNII-16K33Y6D3H
• Acetamide, N-(3-(3-cyano-4,5-dihydro-5-oxopyrazolo(1,5-a)pyrimidin-7-yl)phenyl)-N-ethyl-
• N-[3-(3-cyano-5-oxo-4H-pyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethylacetamide
• 159225-99-7
• SCHEMBL18231629
• 16K33Y6D3H
• CHEMBL3526771
• 5-Oxozaleplon
• N-[3-(3-cyano-5-oxo-1H-pyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethylacetamide
• CL 345905
• CL-345905
• J-009581
• Q27251821

• Inchi： 1S/C17H15N5O2/c1-3-21(11(2)23)14-6-4-5-12(7-14)15-8-16(24)20-17-13(9-18)10-19-22(15)17/h4-8,10H,3H2,1-2H3,(H,20,24)
• InChI Key： LUFPEMFJYAYYDI-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2=CC=CC(=C2)N(C(C)=O)CC)N2C(=C(C#N)C=N2)N1

Computed Properties

• Exact Mass: 321.12275
• Monoisotopic Mass: 321.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Melting Point: 275-279°C
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 91.02

Acetamide,N-[3-(3-cyano-4,5-dihydro-5-oxopyrazolo[1,5-a]pyrimidin-7-yl)phenyl]-N-ethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?C Freezer, Under Inert Atmosphere